Cas no 1805102-84-4 (Ethyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate)
Ethyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate is a synthetic organic compound with notable stability and reactivity. Its trifluoromethyl substituents confer enhanced thermal and chemical resistance, while the methoxy group offers a versatile functional group for further transformations. This compound is particularly valuable in the synthesis of advanced materials, pharmaceuticals, and agrochemicals due to its unique structural properties and potential for various transformations.
1805102-84-4 structure
Product Name:Ethyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate
CAS No:1805102-84-4
MF:C12H10F6O3
MW:316.19642496109
CID:4959761
Update Time:2025-10-31
Ethyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate
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- Inchi： 1S/C12H10F6O3/c1-3-21-10(19)6-4-7(11(13,14)15)9(20-2)8(5-6)12(16,17)18/h4-5H,3H2,1-2H3
- InChI Key： PODQDWAMHQBKNJ-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(=O)OCC)C=C(C(F)(F)F)C=1OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 341
- XLogP3: 3.9
- Topological Polar Surface Area: 35.5
Ethyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015002769-1g |
Ethyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate |
1805102-84-4 | 97% | 1g |
1,445.30 USD | 2021-06-21 |
Ethyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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